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Compound of Interest

Compound Name: 5-Bromo-DL-tryptophan

Cat. No.: B555194

CAS Number: 6548-09-0
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromo-DL-tryptophan, a
halogenated derivative of the essential amino acid tryptophan. This document consolidates key
chemical and physical data, outlines experimental protocols for its synthesis, and explores its
significant applications in biomedical research, particularly in the context of sickle cell disease
and neuroscience.

Chemical and Physical Properties

5-Bromo-DL-tryptophan is a non-proteinogenic alpha-amino acid characterized by the
substitution of a bromine atom at the 5th position of the indole ring of tryptophan.[1] This
modification imparts unique properties that make it a valuable tool in various research
applications.
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Property Value Source

CAS Number 6548-09-0 [2][3][4]

Molecular Formula C11H11BrN202 [4]

Molecular Weight 283.12 g/mol [11[2]
Off-white to light beige fine

Appearance , [3]
crystalline powder

Melting Point 264 °C (decomposes) [2]
2-amino-3-(5-bromo-1H-indol-

IUPAC Name _ _ [1]14]
3-yl)propanoic acid
NC(Cclc[nH]c2cce(Br)ccl12)C(

SMILES [2]
0)=0
KZDNJQUJBMDHJW-

InChl Key [2][4]

UHFFFAOYSA-N

Spectral Data:

A proton NMR spectrum for 5-Bromo-DL-tryptophan is publicly available and can be

accessed through the PubChem database.[1]

Experimental Protocols
Biocatalytic Synthesis of 5-Bromo-DL-tryptophan

A modern and efficient method for the synthesis of 5-substituted tryptophan derivatives,

including 5-Bromo-DL-tryptophan, involves an enzymatic approach using a mutated

tryptophan synthase (TrpB) enzyme.[5][6] This method offers high yield and stereoselectivity.

Materials:

e 5-bromoindole

e L-serine
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Mutated TrpB enzyme from Thermotoga maritima (e.g., TmTrpBM145T N167D)[5]

Pyridoxal phosphate (PLP)

Phosphate buffer (pH 8.0)

Dimethyl sulfoxide (DMSO)

Procedure:

Prepare a reaction mixture containing phosphate buffer (pH 8.0), L-serine, and pyridoxal
phosphate.

e Add the mutated TrpB enzyme to the mixture.

e Dissolve the 5-bromoindole substrate in a minimal amount of DMSO and add it to the
reaction mixture. The final concentration of DMSO should be low (e.g., 5% v/v) to avoid
enzyme denaturation.[5]

¢ Incubate the reaction at an elevated temperature suitable for the thermophilic enzyme, for
example, 75°C.[5]

» Monitor the reaction progress using a suitable analytical technique, such as HPLC.

e Upon completion, the product, 5-Bromo-L-tryptophan, can be purified using standard
chromatographic techniques. This enzymatic synthesis typically yields the L-enantiomer with
high enantioselectivity.[5]

Note: For the synthesis of the DL-racemic mixture, a chemical synthesis approach would be
required, or the L-enantiomer could be racemized under specific conditions.

Key Applications in Research and Drug

Development
Antigelling Agent for Sickle Cell Disease

5-Bromotryptophan has been identified as a potent inhibitor of the gelation of sickle hemoglobin
(HbS).[7] This property makes it a significant lead compound in the development of therapies
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for sickle cell anemia.[7] The mechanism involves the binding of 5-bromotryptophan to
deoxygenated hemoglobin, which is thought to stabilize the protein and prevent the
polymerization that leads to red blood cell sickling.[8] Research has shown that dipeptides
containing 5-bromotryptophan, such as 5-BrTrp-5-BrTrp, exhibit even greater antigelation
potency.[7]

Neuroscience and Serotonin Pathway Research

As a derivative of tryptophan, 5-Bromo-DL-tryptophan is a valuable tool for studying the
serotonin (5-HT) pathway.[9][10][11] Tryptophan is the metabolic precursor to serotonin, a
crucial neurotransmitter involved in mood regulation, cognition, and various physiological
processes.[9][12][13] 5-Bromo-DL-tryptophan can be used as a probe to investigate the
substrate specificity of enzymes in the serotonin synthesis pathway, such as tryptophan
hydroxylase.[14] By incorporating a halogenated analog, researchers can study the effects on
serotonin production and signaling.

Flavin-Dependent Halogenase Research

5-Bromo-DL-tryptophan is also utilized in studies of flavin-dependent halogenases. These
enzymes are of interest for their ability to regioselectively halogenate organic molecules, a
process with significant potential in synthetic biology and pharmaceutical development. 5-
Bromo-DL-tryptophan can serve as a substrate or a product in assays designed to
characterize the activity and regioselectivity of these enzymes.[3]

Visualizations
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Biocatalytic Synthesis of 5-Bromo-L-tryptophan

Reactants Enzymatic System Reaction Conditions
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Caption: Workflow for the biocatalytic synthesis of 5-Bromo-L-tryptophan.
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Conceptual Mechanism of 5-Bromotryptophan in Sickle Cell Disease

Normal Condition Intervention with 5-Bromotryptophan
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Caption: Action of 5-Bromotryptophan in preventing sickle cell formation.
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Serotonin Synthesis Pathway and Research Target
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Caption: Role of 5-Bromo-DL-tryptophan in serotonin pathway research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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